![molecular formula C11H25NO3Si B6178113 methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate CAS No. 2170006-43-4](/img/no-structure.png)
methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate
Overview
Description
Methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate, otherwise known as (2R)-2-amino-4-[(t-butyldimethylsilyl)oxy]butanoic acid methyl ester, is an organic compound that is used in scientific research. It is a white, crystalline solid that is soluble in common organic solvents, such as ethanol and acetone. It is commonly used as a reagent in organic synthesis and as a catalyst in biochemistry.
Mechanism of Action
Methyl (methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate acts as a catalyst in biochemical reactions by facilitating the transfer of a proton from one molecule to another. This proton transfer is necessary for the hydrolysis of peptides and proteins, as well as the protection of amino acids and nucleic acids.
Biochemical and Physiological Effects
Methyl (this compound)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate does not have any direct biochemical or physiological effects. It is used solely as a reagent and catalyst in scientific research and does not interact directly with the body.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl (methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate in laboratory experiments is its high solubility in common organic solvents. This makes it easy to use in a variety of reactions. Additionally, it is a relatively inexpensive compound and can be purchased in bulk.
The main limitation of using methyl (this compound)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate in laboratory experiments is its instability. It can react with water and oxygen, leading to the formation of unwanted byproducts. Additionally, it can react with other compounds, making it difficult to use in certain types of reactions.
Future Directions
Future research on methyl (methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate could focus on developing more efficient and reliable methods for its synthesis. Additionally, research could be done to investigate its potential applications in drug design and development. Other areas of research could include exploring its use as a reagent in peptide synthesis, as well as its potential use in the development of new catalysts for biochemical reactions.
Synthesis Methods
Methyl (methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate can be synthesized in a two-step process. First, 2-amino-4-[(t-butyldimethylsilyl)oxy]butanoic acid is reacted with a methylating agent, such as dimethyl sulfate, to form the methyl ester. The second step involves the removal of the protecting group, t-butyldimethylsilyl, to yield the desired product.
Scientific Research Applications
Methyl (methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate is used in scientific research for a variety of purposes. It is used as a reagent in organic synthesis to prepare various compounds, such as amines, carboxylic acids, and esters. It is also used as a catalyst in biochemical reactions, such as the hydrolysis of peptides and proteins. Additionally, it is used as a protecting group for amino acids and nucleic acids, preventing them from being hydrolyzed.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-2-amino-4-[(tert-butyldimethylsilyl)oxy]butanoate involves the protection of the carboxylic acid group, followed by the addition of the amino group and deprotection of the silyl ether group.", "Starting Materials": [ "2-amino-4-hydroxybutanoic acid", "tert-butyldimethylsilyl chloride", "methyl chloroformate", "triethylamine", "dimethylformamide", "diethyl ether", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Protection of the carboxylic acid group with tert-butyldimethylsilyl chloride in the presence of triethylamine and dimethylformamide", "Addition of the amino group using sodium bicarbonate and 2-amino-4-hydroxybutanoic acid in diethyl ether", "Deprotection of the silyl ether group using hydrochloric acid in methanol", "Formation of the ester using methyl chloroformate in the presence of triethylamine and dimethylformamide", "Purification of the product using column chromatography" ] } | |
CAS RN |
2170006-43-4 |
Molecular Formula |
C11H25NO3Si |
Molecular Weight |
247.4 |
Purity |
95 |
Origin of Product |
United States |
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